Cas no 2228082-65-1 (2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 2228082-65-1
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5934889
• PubChem ID: 165791493
• Update Time: 2025-06-12

2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid
• EN300-1980628
• 2228082-65-1

• Inchi： 1S/C11H14ClNO3/c1-11(2,9(13)10(15)16)8-6(12)4-3-5-7(8)14/h3-5,9,14H,13H2,1-2H3,(H,15,16)
• InChI Key： SBUYXWHMNRXURO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C)(C)C(C(=O)O)N)O

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 2228082-65-1)

2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid, identified by the chemical identifier CAS No. 2228082-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, including its amino and carboxylic acid functional groups, as well as the presence of chloro and hydroxyl substituents on the aromatic ring, contribute to its diverse chemical properties and biological interactions.

The synthesis and characterization of 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid have been the focus of several recent studies aimed at exploring its pharmacological potential. The compound’s molecular framework suggests that it may interact with various biological targets, which could make it a valuable candidate for drug discovery. Specifically, the presence of both polar and non-polar regions in its structure allows for interactions with proteins, enzymes, and other biomolecules, which are critical for modulating biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid with high precision. These computational studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are well-known targets for anti-inflammatory drugs. Additionally, its structural similarity to certain natural products known for their bioactivity further underscores its therapeutic relevance.

In vitro experiments have begun to elucidate the pharmacological profile of 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid. These studies have demonstrated that the compound can modulate the activity of several enzymes and receptors, including those involved in pain signaling and immune responses. The chloro and hydroxyl substituents on the aromatic ring appear to play a crucial role in these interactions, enhancing the compound’s binding affinity to its target proteins. Furthermore, the amino and carboxylic acid groups contribute to its solubility and stability in aqueous environments, which is essential for formulation development.

The potential therapeutic applications of 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid are broad and span multiple disease areas. Given its anti-inflammatory properties, this compound may find utility in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its ability to interact with metabolic enzymes suggests that it could be beneficial in managing conditions like obesity and type 2 diabetes. Ongoing research is also exploring its potential role in neurodegenerative diseases, where modulation of inflammatory pathways has shown promise.

One of the most exciting aspects of studying 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid is its synthetic versatility. Researchers have developed novel synthetic routes that allow for efficient production of this compound on a scalable basis. These methods leverage modern catalytic techniques and green chemistry principles to minimize waste and improve yield. The ability to produce this compound cost-effectively is crucial for advancing preclinical and clinical studies aimed at validating its therapeutic potential.

The development of new drug candidates requires rigorous testing to ensure safety and efficacy before they can be translated into clinical use. Current efforts are focused on optimizing the pharmacokinetic properties of 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid through structural modifications. By fine-tuning its molecular structure, researchers aim to enhance its bioavailability, reduce toxicity, and prolong its half-life in vivo. These modifications are guided by data from high-throughput screening (HTS) assays, which identify promising derivatives based on their biological activity.

The integration of artificial intelligence (AI) into drug discovery has significantly accelerated the process of identifying novel compounds like 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid. AI-driven platforms can predict the properties of molecules before they are synthesized, saving time and resources by focusing efforts on the most promising candidates. This approach has already led to several breakthroughs in identifying new therapeutic agents with improved efficacy profiles.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating basic research findings into tangible medical breakthroughs. Several interdisciplinary teams are currently working on projects that involve 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid, combining expertise in organic chemistry, biochemistry, pharmacology, and computational biology. These collaborations aim to accelerate the drug development pipeline by leveraging complementary skills and resources.

The regulatory landscape for new drug candidates is complex but well-established, ensuring that only safe and effective therapies reach patients. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive preclinical data before approving a new drug for clinical trials. The ongoing studies on 2-amino-3-(2-chloro-6-hydroxyphenyl)-3-methylbutanoic acid are designed to meet these stringent requirements by providing comprehensive evidence of its safety profile.

As research progresses, it is expected that additional applications for CAS No 2228082-65-1 will emerge, further solidifying its importance in pharmaceutical development. The compound’s unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. By continuing to explore its potential through both experimental and computational approaches, scientists hope to unlock new therapeutic possibilities that could benefit patients worldwide.